Cas no 114458-66-1 (1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride)

• Product Name: 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride
• CAS No: 114458-66-1
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD13186625
• CID: 3633873
• PubChem ID: 21270482
• Update Time: 2025-06-08

1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride
• N-methyl-3-(phenylthio)-1-propanamine hydrochloride
• MFCD13186625
• BS-41376
• SCHEMBL10556694
• METHYL[3-(PHENYLSULFANYL)PROPYL]AMINE HYDROCHLORIDE
• N-Methyl-3-(phenylthio)-1-propanamine HCl
• N-methyl-3-phenylsulfanylpropan-1-amine;hydrochloride
• N-Methyl-3-(phenylthio)-1-propanaminehydrochloride
• 114458-66-1

• MDL： MFCD13186625
• Inchi： 1S/C10H15NS.ClH/c1-11-8-5-9-12-10-6-3-2-4-7-10;/h2-4,6-7,11H,5,8-9H2,1H3;1H
• InChI Key： CCESALWCJQJVQQ-UHFFFAOYSA-N
• SMILES： C(NC)CCSC1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 217.0691984Da
• Monoisotopic Mass: 217.0691984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride

Introduction to 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride (CAS No. 114458-66-1)

1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 114458-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioether amines and exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and potential candidate for drug development.

The molecular structure of 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride consists of a propylamine backbone modified with a methyl group at the N-position and a phenylthio (-S-Ph) substituent at the third carbon. This configuration imparts distinct reactivity and binding capabilities, making it a versatile building block in medicinal chemistry. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, the pharmaceutical industry has shown increasing interest in thioether-containing compounds due to their broad spectrum of biological activities. Studies have demonstrated that molecules incorporating phenylthio groups often exhibit potent interactions with biological targets, including enzymes and receptors. The presence of the methyl-substituted amine moiety further modulates the compound's pharmacokinetic properties, potentially improving bioavailability and metabolic stability.

One of the most compelling aspects of 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride is its potential role as a precursor in the synthesis of novel therapeutic agents. Researchers have explored its utility in generating derivatives with enhanced pharmacological profiles. For instance, modifications at the phenylthio group can lead to compounds with improved affinity for specific therapeutic targets, while alterations to the amine moiety can fine-tune solubility and metabolic clearance.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking studies have identified 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride as a promising scaffold for further optimization. These computational approaches have accelerated the drug discovery process by predicting binding interactions and optimizing lead structures before experimental validation.

The synthesis of 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the phenylthio group followed by methylation of the amine. The final step involves salt formation with hydrochloric acid to improve handling and storage characteristics. Advances in synthetic methodologies have improved yields and purity levels, making large-scale production more feasible.

In academic research, 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride has been utilized as a model compound to study enzyme inhibition mechanisms. Its structural features allow it to mimic natural substrates or inhibitors, providing insights into catalytic processes at the molecular level. Such studies contribute to our understanding of biochemical pathways and may inspire new strategies for therapeutic intervention.

The compound's potential applications extend beyond drug development into agrochemicals and material science. Thioether amines are known for their stability under various environmental conditions, making them suitable for use in formulations that require durability or specific chemical properties. Researchers are exploring its incorporation into novel polymers or surfactants that could enhance material performance.

Regulatory considerations play a crucial role in the commercialization of 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Additionally, safety data sheets (SDS) must be meticulously prepared to address handling protocols and environmental impact assessments. These measures are essential for ensuring both worker safety and ecological responsibility.

The future prospects for 1-Propanamine, N-methyl-3-(phenylthio)-, hydrochloride appear promising as new synthetic routes are developed and its biological profile is further elucidated. Collaborative efforts between academia and industry are likely to drive innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening and biocatalysis, researchers can optimize derivatives of this compound for maximum therapeutic efficacy.